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Compound of Interest

Compound Name: Methyl heptafluorobutyrate

Cat. No.: B1199088

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
methyl heptafluorobutyrate (MHFB). The information is presented in a clear and concise
format, with quantitative data summarized in a structured table for ease of comparison.
Detailed methodologies for the determination of key physical properties are also provided,
offering valuable insights for experimental design and data interpretation.

Core Physical Properties

Methyl heptafluorobutyrate is a fluorinated ester that presents as a colorless liquid.[1] Its
unique physical characteristics, largely influenced by the presence of the heptafluorobutyl
group, make it a compound of interest in various scientific and industrial applications.

Quantitative Data Summary

The following table summarizes the key physical properties of methyl heptafluorobutyrate,

compiled from various sources.
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Property Value Units Conditions Citations
Molecular

C5H3F702 - - [2]
Formula
Molecular Weight  228.07 g/mol - [2]
Boiling Point 80 -81 °C at 760 mmHg [31[4]
Melting Point -86 °C - [3]
Density 1.472 g/mL at 25 °C [3]
Refractive Index 1.293 nD at 20 °C [31[4]
Flash Point > 110 °C -
Vapor Pressure 87 mmHg at 25 °C [3]
Solubility in .

Slightly soluble - - [1][3]
Water
Solubility in Soluble in ether

- - [1]

Organic Solvents  and acetone

LogP (Octanol-
Water Partition 2.6 - Calculated [2]

Coefficient)

Visualizing the Molecular Structure

A clear understanding of the molecular structure is fundamental to interpreting the physical
properties of a compound. The following diagram illustrates the arrangement of atoms in
methyl heptafluorobutyrate.

Caption: 2D representation of the methyl heptafluorobutyrate molecule.

Experimental Protocols

The accurate determination of physical properties is crucial for the reliable application of
chemical compounds. The following sections detail standardized experimental methodologies
for measuring the key physical properties of liquid compounds like methyl
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heptafluorobutyrate. These protocols are based on established standards from organizations
such as ASTM International and the Organisation for Economic Co-operation and Development
(OECD).

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic constant at a given
pressure.
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'

Record temperature when a steady distillation rate is achieved

'

Note the constant temperature of the vapor

Measurement

Record barometric pressure

i

Apply pressure correction to the observed boiling point if necessary

Data Correction

Workflow for Boiling Point Determination

Click to download full resolution via product page

Caption: A simplified workflow for the experimental determination of boiling point.
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Methodology: A common and accurate method for determining the boiling point is distillation.

o Apparatus Setup: A small volume of methyl heptafluorobutyrate is placed in a distillation
flask along with a few boiling chips to ensure smooth boiling. A thermometer is positioned in
the neck of the flask such that the top of the bulb is level with the side arm leading to the
condenser.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Temperature Reading: The temperature is recorded when it becomes constant. This stable
temperature, where the vapor and liquid are in equilibrium, is the boiling point of the
substance at the prevailing atmospheric pressure.

o Pressure Correction: The atmospheric pressure is recorded. If the measurement is not
performed at standard pressure (760 mmHg), a correction may be necessary to report the
normal boiling point.

Determination of Density

Density, the mass per unit volume of a substance, is a fundamental physical property.

Methodology: The density of a liquid can be determined accurately using a pycnometer or a
digital density meter.

e Pycnometer Method:
o The mass of a clean, dry pycnometer is accurately determined.

o The pycnometer is filled with methyl heptafluorobutyrate, ensuring no air bubbles are
trapped.

o The filled pycnometer is brought to a constant temperature (e.g., 25 °C) in a water bath.
o The mass of the filled pycnometer is measured.

o The volume of the pycnometer is determined by repeating the procedure with a liquid of
known density, such as deionized water.
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o The density of methyl heptafluorobutyrate is calculated by dividing the mass of the liquid
by the volume of the pycnometer.

Digital Density Meter: A digital density meter measures the oscillation frequency of a U-
shaped tube filled with the sample. The density is calculated from this frequency. This
method is rapid and requires only a small sample volume.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property of a pure compound.

Methodology: The refractive index is typically measured using an Abbe refractometer.

Calibration: The refractometer is calibrated using a standard of known refractive index.

Sample Application: A few drops of methyl heptafluorobutyrate are placed on the prism of
the refractometer.

Measurement: The prism is closed, and the instrument is adjusted until the dividing line
between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is made must be controlled and recorded, as the refractive index is
temperature-dependent.

Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology: A common method for determining vapor pressure is the static method.

Apparatus: A known amount of methyl heptafluorobutyrate is placed in a thermostatted
container connected to a pressure measuring device (manometer).

Evacuation: The container is evacuated to remove air.
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» Equilibration: The sample is allowed to equilibrate at a constant temperature.

o Pressure Measurement: The pressure of the vapor in equilibrium with the liquid is measured.
This measurement is repeated at several different temperatures to establish the vapor
pressure curve.

This guide provides essential physical property data and standardized experimental protocols
for methyl heptafluorobutyrate, serving as a valuable resource for professionals in research
and development. The provided methodologies can be adapted for other liquid compounds,
ensuring accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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